Cas no 301307-92-6 (N-4-(morpholin-4-yl)phenyl-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide)

• Product Name: N-4-(morpholin-4-yl)phenyl-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide
• CAS No: 301307-92-6
• MF: C₂₁H₂₀F₃N₃O₃S
• MW: 451.462014198303
• CID: 6036048
• PubChem ID: 2858427
• Update Time: 2025-05-18

N-4-(morpholin-4-yl)phenyl-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(morpholin-4-yl)phenyl-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide
• N-(4-morpholinophenyl)-2-(3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide
• 2H-1,4-Benzothiazine-2-acetamide, 3,4-dihydro-N-[4-(4-morpholinyl)phenyl]-3-oxo-6-(trifluoromethyl)-
• Z56770514
• AKOS000531804
• 301307-92-6
• AKOS016311880
• BIM-0027862.P001
• AB00667118-01
• N-[4-(morpholin-4-yl)phenyl]-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide
• CBMicro_027933
• N-(4-morpholin-4-ylphenyl)-2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetamide
• F0222-0015

• Inchi： 1S/C21H20F3N3O3S/c22-21(23,24)13-1-6-17-16(11-13)26-20(29)18(31-17)12-19(28)25-14-2-4-15(5-3-14)27-7-9-30-10-8-27/h1-6,11,18H,7-10,12H2,(H,25,28)(H,26,29)
• InChI Key： LXRKMDWGMOBKIV-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(C(F)(F)F)C=C2NC(=O)C1CC(NC1=CC=C(N2CCOCC2)C=C1)=O

Computed Properties

• Exact Mass: 451.11774717g/mol
• Monoisotopic Mass: 451.11774717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96Ų

Additional information on N-4-(morpholin-4-yl)phenyl-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide

Introduction to N-4-(morpholin-4-yl)phenyl-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide (CAS No. 301307-92-6)

N-4-(morpholin-4-yl)phenyl-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 301307-92-6, represents a fusion of advanced structural motifs that make it a promising candidate for further exploration in drug discovery and development. The presence of both morpholin-4-yl and trifluoromethyl substituents in its molecular framework imparts unique electronic and steric properties, which are critical for modulating biological activity.

The benzothiazine core of this molecule is a well-documented scaffold in medicinal chemistry, known for its versatility in interacting with biological targets. Specifically, the 2H-1,4-benzothiazinone moiety has been extensively studied for its potential to act as a pharmacophore in the development of therapeutic agents targeting various diseases. The incorporation of a carboxamide group at the 2-position further enhances the compound's potential as a bioactive molecule by facilitating hydrogen bonding interactions with biological receptors.

In recent years, there has been a surge in research focusing on the synthesis and characterization of heterocyclic compounds with appended functional groups that can modulate their pharmacological properties. The morpholin-4-yl group, in particular, has been recognized for its ability to enhance solubility and metabolic stability, making it an attractive moiety for drug candidates. This feature is especially relevant in the context of developing oral formulations that require efficient absorption and distribution throughout the body.

The trifluoromethyl group is another key structural element that contributes to the compound's pharmacological profile. This substituent is known to increase metabolic stability and binding affinity by inducing lipophilicity and electronic effects that can modulate receptor interactions. The combination of these two groups within the same molecule suggests that N-4-(morpholin-4-yl)phenyl-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide may exhibit multiple mechanisms of action, making it a versatile tool for therapeutic intervention.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been instrumental in understanding how this molecule interacts with potential target proteins. For instance, simulations have shown that the benzothiazine core can effectively bind to enzymes and receptors involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the carboxamide group has been identified as a key interaction point with certain protein kinases, indicating its possible role in inhibiting signaling cascades associated with various diseases.

The synthesis of N-4-(morpholin-4-yl)phenyl-2-3-oxyo6-(trifluoromethyl)-3,4-dihydro -2H -1 , 4 -benzothiazin - 2 - ylacetamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the formation of the benzothiazine ring through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the morpholin - 4 - yl strong > and < strong > trifluoromethyl strong > groups at strategic positions within the molecule. These steps require precise control over reaction conditions to ensure high yield and purity.

The role of spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been pivotal in confirming the structural integrity of this compound. High-resolution NMR spectra provide detailed information about the connectivity and environment of atoms within the molecule, while MS helps determine its molecular weight and fragmentation patterns. These analytical methods are essential for ensuring that the synthesized compound matches its intended structure before proceeding with biological testing.

In vitro studies have begun to unravel the pharmacological potential of N - 4 - (< strong > morpholin - 4 - yl strong >) phenyl - 23 o x o6 (< strong > trifluoromethyl strong >) - 34 dihydro - 2 H - 1 , 4 - benzothiazin - 22 y lacetamide . Initial experiments have demonstrated its ability to inhibit certain enzymes associated with oxidative stress and inflammation. The presence of both < strong > morpholin - 4 - yl strong > and < strong > trifluoromethyl strong > groups appears to synergistically enhance these effects by modulating enzyme activity through both electronic and steric interactions.

The benzothiazine core has also shown promise in interactions with DNA-binding proteins, which are critical for processes such as gene expression regulation. Preliminary data suggest that this compound can interfere with DNA-protein interactions without causing significant toxicity, making it a candidate for developing therapies targeting diseases associated with aberrant gene expression.

Efforts are underway to optimize synthetic routes for large-scale production while maintaining high purity standards. Green chemistry principles are being integrated into these processes to minimize environmental impact through solvent recovery programs and catalytic methods that reduce waste generation. Such initiatives align with global efforts to promote sustainable pharmaceutical manufacturing practices.

The future direction of research on N - 4 - (< strong > morpholin - 4 yl strong >) phenyl23 o x o6 (< strong > trifluoromethyl strong ) )34 dihydro22 y lacetamide includes exploring its potential in preclinical models to assess its efficacy and safety profiles further . Collaborative efforts between synthetic chemists , biochemists , and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits . The compound's unique structural features offer a rich ground for innovation , paving the way for novel treatments across multiple therapeutic areas.